Cas no 2649059-15-2 (5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 2649059-15-2
• MF: C₇H₁₁BrF₂N₂S
• MW: 273.141446352005
• CID: 6236832
• PubChem ID: 165518824
• Update Time: 2025-10-16

5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• EN300-1274604
• 2649059-15-2

• Inchi： 1S/C7H11BrF2N2S/c1-4-5(2-8)13-7(12-4)11-3-6(9)10/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： BPBNBJPHSDCGLQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C)N/C(=N/CC(F)F)/S1

Computed Properties

• Exact Mass: 271.97944g/mol
• Monoisotopic Mass: 271.97944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine

5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 2649059-15-2): An Overview

5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 2649059-15-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of a bromomethyl group and difluoroethyl substituents adds to its chemical versatility and reactivity, making it a valuable candidate for further research and development.

The bromomethyl group in 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine is a reactive functional group that can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. This property makes the compound an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications. Recent studies have shown that compounds containing bromomethyl groups can be used to modify proteins and other biomolecules, opening up new avenues for drug discovery and development.

The difluoroethyl substituent in 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine contributes to the compound's lipophilicity and metabolic stability. Fluorinated compounds are known for their enhanced biological activity and improved pharmacokinetic properties. The presence of fluorine atoms can also influence the binding affinity of the molecule to its target receptors, potentially leading to more potent and selective drugs. Recent advancements in computational chemistry have enabled researchers to predict the behavior of fluorinated compounds more accurately, facilitating their design and optimization.

The thiazole core in 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine is a well-known heterocyclic scaffold with a wide range of biological activities. Thiazoles have been extensively studied for their antimicrobial properties, particularly against Gram-positive bacteria. They are also effective against various viral infections and have shown promise in cancer therapy due to their ability to inhibit key enzymes involved in cell proliferation. The combination of the thiazole core with the bromomethyl and difluoroethyl groups in this compound may enhance its biological activity and broaden its therapeutic potential.

In terms of synthetic methodology, the preparation of 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine involves several steps that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce environmental impact. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high product quality.

The biological evaluation of 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine has revealed promising results in various assays. In vitro studies have demonstrated its potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. Additionally, preliminary data suggest that the compound may have antiviral properties against certain RNA viruses. These findings highlight the potential of this compound as a lead molecule for the development of new antimicrobial and antiviral agents.

Clinical trials are currently underway to further investigate the safety and efficacy of 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine. Early-phase trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing studies aim to optimize dosing regimens and explore combination therapies with other drugs to enhance treatment outcomes.

In conclusion, 5-(bromomethyl)-N-(2,2-difluoroethyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 2649059-15-2) represents a promising candidate for further research and development in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as infectious diseases and cancer therapy.